Cas no 13440-16-9 (N,N'-diethyl-N,N,N',N'-tetramethylbutane-1,4-diaminium dibromide)

N,N'-diethyl-N,N,N',N'-tetramethylbutane-1,4-diaminium dibromide structure
13440-16-9 structure
Product Name:N,N'-diethyl-N,N,N',N'-tetramethylbutane-1,4-diaminium dibromide
CAS No:13440-16-9
MF:C12H30Br2N2
MW:362.188002109528
CID:1235319
PubChem ID:25994
Update Time:2025-04-20

N,N'-diethyl-N,N,N',N'-tetramethylbutane-1,4-diaminium dibromide Chemical and Physical Properties

Names and Identifiers

    • N,N'-diethyl-N,N,N',N'-tetramethylbutane-1,4-diaminium dibromide
    • ethyl-[4-[ethyl(dimethyl)azaniumyl]butyl]-dimethylazanium,dibromide
    • DTXSID70928601
    • 13440-16-9
    • AMMONIUM, TETRAMETHYLENEBIS(ETHYLDIMETHYL-, DIBROMIDE
    • Tetramethylenebis(ethyldimethylammonium bromide)
    • N~1~,N~4~-Diethyl-N~1~,N~1~,N~4~,N~4~-tetramethylbutane-1,4-bis(aminium) dibromide
    • Inchi: 1S/C12H30N2.2BrH/c1-7-13(3,4)11-9-10-12-14(5,6)8-2;;/h7-12H2,1-6H3;2*1H/q+2;;/p-2
    • InChI Key: VEESEJJVUZVATI-UHFFFAOYSA-L
    • SMILES: [Br-].[Br-].[N+](C)(C)(CC)CCCC[N+](C)(C)CC

Computed Properties

  • Exact Mass: 329.8428
  • Monoisotopic Mass: 360.07757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 132
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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